Cas no 2171372-25-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• CAS No: 2171372-25-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5877267
• PubChem ID: 165560510
• Update Time: 2025-10-19

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• EN300-1503179
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
• 2171372-25-9

• Inchi： 1S/C25H30N2O5/c1-4-15(2)23(24(30)26-16(3)13-22(28)29)27-25(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21,23H,4,13-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t15?,16?,23-/m0/s1
• InChI Key： DHKDELSMBMSDCN-NCOUDYQVSA-N
• SMILES： O(C(N[C@H](C(NC(C)CC(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid

Comprehensive Overview of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS No. 2171372-25-9)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS No. 2171372-25-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique branched-chain structure, combining the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group with a methylpentanamido side chain, making it invaluable for designing peptide-based therapeutics and drug delivery systems. Its molecular formula and precise stereochemistry ensure high selectivity in solid-phase peptide synthesis (SPPS), aligning with current trends in precision medicine and biopharmaceutical innovation.

The growing demand for custom peptides and targeted therapies has spotlighted compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171372-25-9 solubility," reflecting its relevance in proteomics and antibody-drug conjugate (ADC) development. Its compatibility with automated synthesizers and resistance to racemization further enhances its utility in high-throughput screening workflows.

From a structural perspective, the compound’s chiral center at the 2S position ensures optimal biological activity, a critical factor for GPCR-targeting peptides and enzyme inhibitors. Recent studies highlight its role in nanocarrier functionalization, addressing challenges in cancer immunotherapy and neurodegenerative disease research. The carboxylic acid terminus allows facile conjugation to PEG linkers or fluorescent probes, meeting the demand for multifunctional biomaterials.

In SEO-optimized terms, queries like "how to purify Fmoc-amino acids" or "2171372-25-9 MSDS" indicate user interest in practical handling and safety protocols. The compound’s lyophilization stability and solubility in DMSO/DMF are frequently discussed in peptide forums, underscoring its adaptability to diverse laboratory conditions. As the biotech industry shifts toward personalized medicine, this molecule’s role in peptide-antibody hybrids and diagnostic probes continues to expand.

Innovations in green chemistry have also influenced its synthesis, with researchers exploring microwave-assisted coupling to reduce reaction times and organic waste. The compound’s patent landscape reveals applications in autoimmune disorder treatments, linking it to trending topics like "peptide vaccines for COVID-19." Its logP value and cell permeability data are critical for ADMET modeling, a hot topic in computational drug design.

In summary, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS No. 2171372-25-9) exemplifies the intersection of chemical ingenuity and therapeutic potential. Its versatility across drug discovery, material science, and diagnostics ensures sustained interest, while its Fmoc group guarantees compatibility with industry-standard protocols. For laboratories focusing on next-generation biologics, this compound remains a cornerstone of innovation.